2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide

• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-methoxy-N-[4-(4-propan-2-yloxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C19H19N3O4/c1-12(2)25-14-10-8-13(9-11-14)17-18(22-26-21-17)20-19(23)15-6-4-5-7-16(15)24-3/h4-12H,1-3H3,(H,20,22,23)
• InChI Key: SDYZYBIMXYHXSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=CC=CC=C3OC

Description

The compound 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide features a benzamide scaffold substituted with a methoxy group at the 2-position and a 1,2,5-oxadiazole (furazan) ring at the 3-position. The oxadiazole ring is further functionalized with a 4-(propan-2-yloxy)phenyl group, introducing an isopropoxy moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the formation of the oxadiazole ring through a cyclization reaction involving hydrazides and carboxylic acids. The benzamide core is then introduced through an amidation reaction. The methoxy and propan-2-yloxy groups are incorporated via etherification reactions using appropriate alkyl halides under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors for better control of reaction conditions and the use of catalysts to enhance reaction rates. Purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The oxadiazole ring can be reduced to form an amine derivative.

Substitution: The benzamide core can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amine derivatives.

Substitution: Formation of halogenated or nitrated benzamide derivatives.

Scientific Research Applications

2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide involves its interaction with molecular targets such as enzymes or receptors. The oxadiazole ring can act as a bioisostere for carboxylic acids or amides, allowing the compound to mimic the structure and function of natural substrates. This can lead to inhibition or activation of specific biochemical pathways, depending on the target.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations on the Benzamide Moiety

The benzamide group’s substitution pattern significantly influences physicochemical and biological properties. Key analogs include:

Compound Name	Benzamide Substituent	Oxadiazole Substituent	Key Characteristics	Reference
Target Compound	2-Methoxy	4-(Propan-2-yloxy)phenyl	Enhanced lipophilicity due to isopropoxy
N-[4-(4-Methylphenyl)-1,2,5-oxadiazol-3-yl]-4-(propan-2-yloxy)benzamide (D220-0845)	None	4-Methylphenyl + 4-isopropoxy	Reduced polarity (methyl vs. methoxy)
3-Fluoro-N-[4-(4-fluorophenyl)-1,2,5-oxadiazol-3-yl]benzamide (Compound 45)	3-Fluoro	4-Fluorophenyl	Electron-withdrawing groups may improve stability
N-[4-(4-Chlorophenyl)-1,2,5-oxadiazol-3-yl]-3-(trifluoromethyl)benzamide (Compound 48)	3-Trifluoromethyl	4-Chlorophenyl	High electronegativity impacts binding affinity

Key Observations :

• Methoxy vs.
• Lipophilicity : The isopropoxy group contributes to higher logP values compared to shorter alkoxy chains (e.g., methoxy or ethoxy in ), which may enhance membrane permeability but reduce aqueous solubility .

Substituent Variations on the 1,2,5-Oxadiazole Ring

The oxadiazole ring’s 4-position substitutions modulate steric and electronic interactions:

Compound Name	Oxadiazole Substituent	Impact on Properties	Reference
Target Compound	4-(Propan-2-yloxy)phenyl	Steric bulk may hinder enzymatic degradation
N-[4-(3-Nitrophenyl)-1,2,5-oxadiazol-3-yl]-3-(trifluoromethyl)benzamide (Compound 44)	3-Nitrophenyl	Nitro groups enhance reactivity but may reduce stability
5-(4-Ethoxyphenyl)-N-{4-[(1E)-2-phenyldiazen-1-yl]phenyl}-1,2-oxazole-3-carboxamide ()	4-Ethoxyphenyl (isoxazole core)	Isoxazole vs. oxadiazole: Altered ring electronics

Key Observations :

• Alkoxy vs.
• Heterocycle Core : 1,2,5-Oxadiazoles (furazans) exhibit greater aromatic stability compared to 1,2-oxazoles (isoxazoles), influencing electronic distribution and intermolecular interactions .

Spectroscopic Data:

• IR Spectroscopy : The absence of C=O stretches (~1660–1680 cm⁻¹) in tautomeric 1,2,4-triazoles () contrasts with oxadiazole derivatives, where C=O bands persist, confirming structural integrity .
• NMR : The ¹H-NMR of the target compound’s isopropoxy group would show a characteristic septet (δ ~4.5–5.0 ppm) and doublets for methyl groups, distinct from ethoxy or methoxy signals .

Biological Activity

The compound 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide , also known by its CAS number 898470-11-6, is a derivative of the oxadiazole family, which has garnered attention due to its diverse biological activities. This article delves into the biological activity of this compound, outlining its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular formula of 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide is $C_{21}H_{23}N_{3}O_{4}$ with a molecular weight of 381.4 g/mol. The structural representation is critical for understanding its interaction with biological targets.

Physical Properties

Property	Value
Molecular Formula	C21H23N3O4
Molecular Weight	381.4 g/mol
Density	N/A
Boiling Point	N/A
Melting Point	N/A

Anticancer Activity

Recent studies have highlighted the anticancer potential of oxadiazole derivatives. For instance, compounds in this class have shown inhibitory effects on various cancer cell lines, including breast cancer (MDA-MB-231), cervical cancer (HeLa), and colon adenocarcinoma (CaCo-2) cells. The antiproliferative activity of similar oxadiazole derivatives has been documented with IC50 values ranging from 0.33 to 7.10 μM in different studies .

The biological activity of oxadiazole derivatives can be attributed to several mechanisms:

• Histone Deacetylase Inhibition : Compounds similar to 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide have been identified as potent inhibitors of histone deacetylases (HDACs), leading to the induction of apoptosis in tumor cells .
• Anti-inflammatory Effects : Certain oxadiazole derivatives exhibit anti-inflammatory properties by inhibiting cyclooxygenases (COX-1 and COX-2), which are crucial enzymes in the inflammatory pathway .

Antimicrobial Activity

Oxadiazole compounds have also demonstrated antimicrobial properties against various pathogens. The inhibition of bacterial growth through interference with essential cellular processes has been observed in several studies.

Study on Antiproliferative Effects

A study published in MDPI evaluated a series of oxadiazole derivatives for their antiproliferative effects on several cancer cell lines. The findings indicated that the tested compounds exhibited significant cytotoxicity with varying degrees of potency against different cell lines .

Screening for HDAC Inhibition

Research conducted on novel hydroxamic acid-based HDAC inhibitors showed that modifications to the oxadiazole structure could enhance their potency against human tumor cells. This suggests that further exploration into the structure-activity relationship (SAR) could yield more effective therapeutic agents .